Cas no 2172525-66-3 ({1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172525-66-3
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 5568194
• PubChem ID: 165595134
• Update Time: 2025-08-02

{1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1597095
• 2172525-66-3
• {[1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C13H24N4O2/c1-14-9-12-13(11-5-8-19-10-11)17(16-15-12)6-3-4-7-18-2/h11,14H,3-10H2,1-2H3
• InChI Key： UBVBKZAKLRICHK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CNC)N=NN1CCCCOC

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.2Ų

Additional information on {1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No 2172525-66-3: {1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS No 2172525-66-3, named as {1-(4-methoxybutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a triazole ring, a methoxybutyl chain, and a methylamine group, which contribute to its versatile chemical properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The triazole ring is a heterocyclic structure known for its stability and reactivity, making it a valuable component in various chemical reactions. In this case, the triazole ring is further substituted with a 4-methoxybutyl group and an oxolan-3-yl group, which add complexity to the molecule and enhance its potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery efforts. The presence of the triazole ring in this compound has been linked to potential antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, the methoxybutyl chain introduces hydrophilic properties to the molecule, which can improve its solubility and bioavailability when used in pharmaceutical formulations.

In terms of materials science, this compound has shown potential as a building block for advanced materials such as polymers and coatings. The methylamine group provides nucleophilic sites for polymerization reactions, while the triazole ring can serve as a cross-linking agent or a platform for further functionalization. Researchers have explored its use in creating self-healing materials and stimuli-responsive polymers, which are highly sought after in industries ranging from electronics to aerospace.

The oxolan-3-yl group within the molecule adds another layer of functionality by introducing an ether linkage that can participate in various chemical transformations. This group has been shown to enhance the stability of the compound under certain conditions and can act as a protecting group during synthetic procedures.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Scientists have developed more sustainable methods for producing similar molecules by utilizing renewable feedstocks and catalytic processes that minimize waste and energy consumption.

In conclusion, CAS No 2172525-66-3 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in both academia and industry as they continue to explore new frontiers in chemistry and material science.